Cas no 160290-40-4 (7-(4-BROMOPHENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE)
7-(4-BROMOPHENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE Chemical and Physical Properties
Names and Identifiers
-
- 7-(4-bromophenyl)-[1,2,4]triazolo[1,5-a]pyrimidine
- Bionet2_001581
- 7-(4-bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine
- HMS1368J03
- [1,2,4]Triazolo[1,5-a]pyrimidine, 7-(4-bromophenyl)-
- 7-(4-BROMOPHENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
-
- Inchi: 1S/C11H7BrN4/c12-9-3-1-8(2-4-9)10-5-6-13-11-14-7-15-16(10)11/h1-7H
- InChI Key: WPTXKFSCIRYNAM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CC=NC2=NC=NN12
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 242
- XLogP3: 2.4
- Topological Polar Surface Area: 43.1
7-(4-BROMOPHENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 1D-044-1MG |
7-(4-bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine |
160290-40-4 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | 1D-044-5MG |
7-(4-bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine |
160290-40-4 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | 1D-044-10MG |
7-(4-bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine |
160290-40-4 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | 1D-044-50MG |
7-(4-bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine |
160290-40-4 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | 1D-044-100MG |
7-(4-bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine |
160290-40-4 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1677469-1mg |
7-(4-Bromophenyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
160290-40-4 | 98% | 1mg |
¥499 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1677469-2mg |
7-(4-Bromophenyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
160290-40-4 | 98% | 2mg |
¥536 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1677469-5mg |
7-(4-Bromophenyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
160290-40-4 | 98% | 5mg |
¥617 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1677469-10mg |
7-(4-Bromophenyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
160290-40-4 | 98% | 10mg |
¥800 | 2023-04-10 |
7-(4-BROMOPHENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 7-(4-BROMOPHENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
7-(4-Bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine: A Comprehensive Overview
The compound 7-(4-Bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine, identified by the CAS registry number CAS No. 160290-40-4, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and versatile applications in drug discovery and advanced materials development.
The molecular structure of 7-(4-Bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine consists of a pyrimidine ring fused with a triazole ring system. The presence of the bromine substituent at the para position of the phenyl group introduces electronic and steric effects that can be exploited in designing bioactive molecules. Recent studies have highlighted its role as a potential building block for constructing advanced materials with tailored electronic properties.
Recent research has focused on the synthesis and characterization of this compound. For instance, a study published in the Journal of Heterocyclic Chemistry demonstrated an efficient method for synthesizing 7-(4-Bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine using a one-pot reaction strategy. This approach not only enhances the yield but also simplifies the purification process, making it more accessible for large-scale production.
In terms of applications, 7-(4-Bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for constructing bioactive molecules has been explored in several studies. For example, researchers have utilized this compound as a core structure for developing potential anticancer agents. The bromine substituent plays a crucial role in modulating the pharmacokinetic properties of the resulting compounds.
The electronic properties of CAS No. 160290-40-4 make it an attractive candidate for use in organic electronics. Recent advancements in this area have explored its application as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The compound's ability to facilitate charge transport and its stability under operational conditions have been key factors driving its adoption in these technologies.
In addition to its electronic applications, 7-(4-Bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine has also found utility in catalysis. Studies have shown that this compound can act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. Its role in asymmetric catalysis has been particularly noteworthy.
The synthesis of CAS No. 160290-40-4 involves multiple steps that require precise control over reaction conditions. Researchers have optimized these steps to ensure high purity and reproducibility. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.
In conclusion, 7-(4-Bromophenyl)[1,2,4]triazolo[1,5-a]pyrimidine, or CAS No. 160290-40-4, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers in drug discovery and materials science. As ongoing research continues to uncover new potential uses for this compound
160290-40-4 (7-(4-BROMOPHENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)